![molecular formula C19H26N2O2 B249591 N'-[2-(benzyloxy)-3-methoxybenzyl]-N,N-dimethylethane-1,2-diamine](/img/structure/B249591.png)
N'-[2-(benzyloxy)-3-methoxybenzyl]-N,N-dimethylethane-1,2-diamine
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Overview
Description
N'-[2-(benzyloxy)-3-methoxybenzyl]-N,N-dimethylethane-1,2-diamine, commonly known as BME-2, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BME-2 is a derivative of the natural product reserpine, which has been used for centuries in traditional medicine to treat a range of ailments, including hypertension, anxiety, and psychosis. In recent years, BME-2 has been studied extensively for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
The exact mechanism of action of BME-2 is not fully understood. However, studies have shown that BME-2 can modulate the activity of various signaling pathways in cells, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, and the MAPK/ERK pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
BME-2 has been shown to have a range of biochemical and physiological effects in cells and organisms. In cancer cells, BME-2 can induce apoptosis, inhibit angiogenesis, and reduce cell migration and invasion. In neurons, BME-2 can protect against oxidative stress and inflammation, and promote neuronal survival and regeneration. BME-2 has also been shown to have anti-inflammatory and antioxidant effects in various tissues and organs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BME-2 in lab experiments is its potential therapeutic applications in various diseases. BME-2 has been shown to have a range of effects in cells and organisms, making it a promising candidate for further research. However, one of the limitations of using BME-2 in lab experiments is its complex synthesis process, which requires expertise in organic chemistry and access to specialized equipment and reagents.
Future Directions
There are several future directions for research on BME-2. One area of research is in the development of novel cancer therapies based on BME-2. Studies have shown that BME-2 can induce apoptosis in various types of cancer cells, making it a promising candidate for further research. Another area of research is in the development of neuroprotective therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that BME-2 can protect neurons from oxidative stress and inflammation, making it a potential candidate for further research in this area. Additionally, further studies are needed to fully understand the mechanism of action of BME-2 and its effects in various tissues and organs.
Synthesis Methods
The synthesis of BME-2 involves a multi-step process that begins with the reaction of 2-(benzyloxy)-3-methoxybenzaldehyde with N,N-dimethylethane-1,2-diamine in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain pure BME-2. The synthesis of BME-2 is a complex process that requires expertise in organic chemistry and access to specialized equipment and reagents.
Scientific Research Applications
BME-2 has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising areas of research for BME-2 is in the treatment of cancer. Studies have shown that BME-2 can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. BME-2 has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is essential for the growth and spread of tumors.
In addition to its potential use in cancer therapy, BME-2 has also been studied for its neuroprotective effects. Studies have shown that BME-2 can protect neurons from oxidative stress and reduce inflammation in the brain, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C19H26N2O2 |
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Molecular Weight |
314.4 g/mol |
IUPAC Name |
N-[(3-methoxy-2-phenylmethoxyphenyl)methyl]-N//',N//'-dimethylethane-1,2-diamine |
InChI |
InChI=1S/C19H26N2O2/c1-21(2)13-12-20-14-17-10-7-11-18(22-3)19(17)23-15-16-8-5-4-6-9-16/h4-11,20H,12-15H2,1-3H3 |
InChI Key |
SSWSBQDUODGBSK-UHFFFAOYSA-N |
SMILES |
CN(C)CCNCC1=C(C(=CC=C1)OC)OCC2=CC=CC=C2 |
Canonical SMILES |
CN(C)CCNCC1=C(C(=CC=C1)OC)OCC2=CC=CC=C2 |
Origin of Product |
United States |
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